ethyl 3-(3-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)propanoate

• IUPAC Name: ethyl 3-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethylcarbamoylamino]propanoate
• InChI: InChI=1S/C14H18N4O5S/c1-2-23-10(19)3-5-15-13(21)16-6-7-18-12(20)11-9(4-8-24-11)17-14(18)22/h4,8H,2-3,5-7H2,1H3,(H,17,22)(H2,15,16,21)
• InChI Key: NNKXXCAFJZWBBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NCCN1C(=O)C2=C(C=CS2)NC1=O
• Molecular Formula: C14H18N4O5S
• Molecular Weight: 354.38 g/mol

Description

Ethyl 3-(3-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)propanoate is a useful research compound. Its molecular formula is C14H18N4O5S and its molecular weight is 354.38. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Structural Studies

Ethyl 3-(3-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)propanoate and similar compounds have been a subject of interest in chemical synthesis and structural studies. Research has focused on the preparation of uracil derivatives through one-pot synthesis and their examination using X-ray crystallography, FT-IR, and NMR spectroscopy (Liu et al., 2014).

2. Reactions and Transformations

Studies have explored the reactions and transformations of similar compounds, revealing insights into the synthesis of amino substituted products and the formation of fused pyrimidinones, quinolizinones, and pyranones (Bevk et al., 2001).

3. Pyrolysis and Synthesis

Research involving the pyrolysis of related compounds has been conducted, detailing the synthesis of products like 5-hydroxy-azolopyrimidin-7-ones and elucidating reaction paths (Pelßez et al., 2003).

4. Structural and UV Studies

The structural and UV studies of uracil derivatives, including ethyl 3-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate, have been conducted to understand their interaction with DNA and their thermal stability (Yao et al., 2013).

5. Enzymatic Activity

Studies have also delved into the enzymatic activity of related compounds, with findings showing potential effects on increasing the reactivity of enzymes like cellobiase (Abd & Awas, 2008).

6. Antitumor Activities

Research into the antitumor activities of certain derivatives has been conducted, exploring the synthesis and potential selective anti-tumor effects of these compounds (Jing, 2011).